Cas no 1261904-43-1 (5-(5-Formylthiophen-2-yl)-2-methoxypyridine-3-carboxylic acid)

5-(5-Formylthiophen-2-yl)-2-methoxypyridine-3-carboxylic acid is a heterocyclic compound featuring both pyridine and thiophene moieties, linked by a formyl-substituted thiophene group. This bifunctional molecule is valuable in organic synthesis and pharmaceutical research due to its reactive aldehyde and carboxylic acid groups, enabling further derivatization. The methoxy and carboxylic acid substituents enhance its solubility and reactivity, making it suitable for coupling reactions and metal-catalyzed transformations. Its structural versatility allows applications in the development of bioactive molecules, ligands, and functional materials. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

5-(5-Formylthiophen-2-yl)-2-methoxypyridine-3-carboxylic acid structure

1261904-43-1 structure

Product Name:5-(5-Formylthiophen-2-yl)-2-methoxypyridine-3-carboxylic acid

CAS No:1261904-43-1

MF:C₁₂H₉NO₄S

MW:263.269161939621

MDL:MFCD18317164

CID:2762476

PubChem ID:53222989

Update Time:2025-06-09

5-(5-Formylthiophen-2-yl)-2-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID30687287
- SCHEMBL2558348
- 5-(5-Formylthiophen-2-yl)-2-methoxynicotinic acid, 95%
- 5-(5-FORMYLTHIOPHEN-2-YL)-2-METHOXYNICOTINIC ACID
- MFCD18317164
- 1261904-43-1
- 5-(5-Formylthiophen-2-yl)-2-methoxypyridine-3-carboxylic acid
- MDL： MFCD18317164
- Inchi： 1S/C12H9NO4S/c1-17-11-9(12(15)16)4-7(5-13-11)10-3-2-8(6-14)18-10/h2-6H,1H3,(H,15,16)
- InChI Key： JGVKCIOXZRLTFY-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

Exact Mass: 263.02522894Da
Monoisotopic Mass: 263.02522894Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 105Å²

5-(5-Formylthiophen-2-yl)-2-methoxypyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB323694-5 g	5-(5-Formylthiophen-2-yl)-2-methoxynicotinic acid, 95%; .	1261904-43-1	95%	5g	€1159.00	2023-04-26
abcr	AB323694-5g	5-(5-Formylthiophen-2-yl)-2-methoxynicotinic acid, 95%; .	1261904-43-1	95%	5g	€1159.00	2025-04-21